3-{(Z)-[3-(3-ethoxypropyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-2-[(2-methoxyethyl)amino]-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one

• Molecular Formula: C21H26N4O4S2
• Molecular Weight: 462.6 g/mol
• IUPAC Name: (5Z)-3-(3-ethoxypropyl)-5-[[2-(2-methoxyethylamino)-7-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C21H26N4O4S2/c1-4-29-10-5-9-24-20(27)16(31-21(24)30)12-15-18(22-8-11-28-3)23-17-7-6-14(2)13-25(17)19(15)26/h6-7,12-13,22H,4-5,8-11H2,1-3H3/b16-12-
• InChI Key: GBBBZRUCCCYFII-VBKFSLOCSA-N
• Isomeric SMILES: CCOCCCN1C(=O)/C(=C/C2=C(N=C3C=CC(=CN3C2=O)C)NCCOC)/SC1=S
• Canonical SMILES: CCOCCCN1C(=O)C(=CC2=C(N=C3C=CC(=CN3C2=O)C)NCCOC)SC1=S

Description

The compound 3-{(Z)-[3-(3-ethoxypropyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-2-[(2-methoxyethyl)amino]-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one is a heterocyclic molecule featuring a pyrido[1,2-a]pyrimidin-4-one core fused with a thiazolidinone ring. Key structural attributes include:

• Thiazolidinone moiety: Substituted with a 3-ethoxypropyl group at position 3 and a thioxo group at position 2, critical for redox activity and metal chelation .
• Pyrido-pyrimidinone core: Modified at position 2 with a (2-methoxyethyl)amino group and at position 7 with a methyl group. The Z-configuration of the methylidene bridge ensures conjugation, influencing electronic properties and biological interactions .
• Molecular formula: C₂₈H₃₁N₅O₄S₂ (calculated molecular weight: 565.70 g/mol) .

This compound is part of a broader class of 4H-pyrido[1,2-a]pyrimidin-4-one derivatives investigated for antimicrobial, antioxidant, and receptor-targeting activities .

Biological Activity

The compound 3-{(Z)-[3-(3-ethoxypropyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-2-[(2-methoxyethyl)amino]-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one is a synthetic organic molecule that exhibits potential biological activities due to its unique structural features. This article explores its biological activity, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound has a complex structure characterized by:

Property	Value
Molecular Formula	C21H26N4O4S2
Molecular Weight	462.6 g/mol
IUPAC Name	(5Z)-3-(3-ethoxypropyl)-5-[[2-(2-methoxyethylamino)-7-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
InChI Key	CTXKMQVRJSYDSR-SSZFMOIBSA-N

The biological activity of this compound is believed to involve:

• Enzyme Inhibition : The thiazolidinone and pyridopyrimidinone moieties may interact with specific enzymes, inhibiting their function and altering metabolic pathways.
• Receptor Modulation : The compound may bind to various receptors, influencing signaling pathways that regulate cellular functions.
• Antioxidant Activity : Potential free radical scavenging properties could contribute to its protective effects against oxidative stress.

Anticancer Properties

Recent studies have highlighted the anticancer potential of similar compounds in the pyridopyrimidinone class. For instance, derivatives have shown efficacy against various cancer cell lines by inducing apoptosis and inhibiting cell proliferation.

Antimicrobial Activity

Compounds with similar thiazolidinone structures have demonstrated antimicrobial properties. The unique functional groups in this compound may enhance its ability to disrupt microbial cell membranes or inhibit vital microbial enzymes.

Anti-inflammatory Effects

Research indicates that thiazolidinones can exhibit anti-inflammatory effects by modulating inflammatory cytokines and pathways. This suggests potential therapeutic applications in inflammatory diseases.

Study 1: Anticancer Activity

In a study evaluating the anticancer effects of thiazolidinone derivatives, it was found that compounds similar to our target exhibited significant cytotoxicity against human glioma cell lines. The mechanism involved the induction of apoptosis through mitochondrial pathways.

Study 2: Antimicrobial Efficacy

Another study assessed the antimicrobial activity of thiazolidinone derivatives against Gram-positive and Gram-negative bacteria. Results indicated that these compounds inhibited bacterial growth effectively, suggesting a promising avenue for developing new antibiotics.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substitution Patterns

The following table summarizes key analogues and their substituent variations:

Compound ID/Reference	Thiazolidinone Substituent	Position 2 Substituent	Position 7 Substituent	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Activities
Target Compound	3-(3-ethoxypropyl)	(2-methoxyethyl)amino	Methyl	C₂₈H₃₁N₅O₄S₂	565.70	Balanced lipophilicity; H-bond donor/acceptor
BH24701 (638133-98-9)	3-(3-ethoxypropyl)	4-phenylpiperazin-1-yl	Methyl	C₂₈H₃₁N₅O₃S₂	549.71	Enhanced aromaticity; potential CNS activity
361996-85-2	3-(3-methoxypropyl)	4-methylpiperazin-1-yl	Methyl	C₂₇H₃₀N₆O₃S₂	562.69	Increased solubility; basic piperazine moiety
Compound	3-(2-methoxyethyl)	(1-phenylethyl)amino	Methyl	C₂₆H₂₅N₅O₃S₂	535.64	High lipophilicity; aromatic interactions
Compound	3-allyl	(4-methoxybenzyl)amino	Methyl	C₂₇H₂₅N₅O₃S₂	555.66	Allyl group increases reactivity; benzyl enhances π-stacking

Key Comparative Insights

Thiazolidinone Modifications

• Ethoxypropyl vs. Methoxypropyl (Target vs.
• Allyl Substituent () : The allyl group introduces unsaturation, increasing electrophilicity and susceptibility to metabolic oxidation, which may reduce in vivo stability .

Amino Substituent at Position 2

• (2-Methoxyethyl)Amino (Target): Offers moderate solubility (cLogS ≈ -3.2) due to the methoxy group’s polarity, contrasting with hydrophobic substituents like phenylethyl (, cLogS ≈ -4.5) .
• Piperazine Derivatives (BH24701, 361996-85-2) : Piperazine groups enhance water solubility (e.g., BH24701, cLogS ≈ -2.9) and enable protonation at physiological pH, favoring ionic interactions with biological targets .